Cas no 1881321-95-4 (1-chloro-4-ethoxy-3,5-difluoro-2-methylbenzene)

• Product Name: 1-chloro-4-ethoxy-3,5-difluoro-2-methylbenzene
• CAS No: 1881321-95-4
• MF: C₉H₉ClF₂O
• MW: 206.616968870163
• CID: 5529661
• Update Time: 2025-05-24

1-chloro-4-ethoxy-3,5-difluoro-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4-ethoxy-3,5-difluoro-2-methylbenzene
• Benzene, 1-chloro-4-ethoxy-3,5-difluoro-2-methyl-

• Inchi： 1S/C9H9ClF2O/c1-3-13-9-7(11)4-6(10)5(2)8(9)12/h4H,3H2,1-2H3
• InChI Key： PWXHDLXJPQGHQY-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(F)=C(OCC)C(F)=C1C

Experimental Properties

• Density: 1.240±0.06 g/cm3(Predicted)
• Boiling Point: 233.0±35.0 °C(Predicted)

Additional information on 1-chloro-4-ethoxy-3,5-difluoro-2-methylbenzene

1-Chloro-4-Ethoxy-3,5-Difluoro-2-Methylbenzene (CAS No. 1881321-95-4): A Comprehensive Overview

The compound 1-chloro-4-ethoxy-3,5-difluoro-2-methylbenzene (CAS No. 1881321-95-4) is a highly specialized aromatic compound with a complex structure that makes it unique in the field of organic chemistry. This compound is characterized by its benzene ring substituted with multiple functional groups: a chlorine atom at position 1, an ethoxy group at position 4, fluorine atoms at positions 3 and 5, and a methyl group at position 2. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in various research and industrial applications.

Recent studies have highlighted the potential of 1-chloro-4-ethoxy-3,5-difluoro-2-methylbenzene in the development of advanced materials and pharmaceuticals. The presence of electron-withdrawing groups like chlorine and fluorine significantly influences the electronic properties of the benzene ring, making it an ideal candidate for reactions involving electrophilic substitution. Additionally, the ethoxy group introduces steric hindrance and enhances solubility in polar solvents, which is advantageous in synthetic processes requiring precise control over reaction conditions.

One of the most notable applications of this compound is in the synthesis of biologically active molecules. Researchers have explored its role as an intermediate in the production of drugs targeting specific receptors or enzymes. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* have demonstrated how 1-chloro-4-ethoxy-3,5-difluoro-2-methylbenzene can be transformed into derivatives with potent anti-inflammatory and antioxidant properties. These findings underscore its importance in drug discovery pipelines.

The chemical synthesis of 1-chloro-4-ethoxy-3,5-difluoro-2-methylbenzene involves a multi-step process that typically begins with chlorination or fluorination reactions on a benzene derivative. The precise positioning of substituents is achieved through careful control of reaction conditions, such as temperature and catalyst selection. Recent advancements in catalytic methods have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

From an environmental standpoint, understanding the fate and behavior of 1-chloro-4-ethoxy-3,5-difluoro-2-methylbenzene in various ecosystems is crucial for risk assessment and regulatory purposes. Studies conducted under the auspices of organizations like the European Chemicals Agency (ECHA) have provided insights into its bioaccumulation potential and toxicity profiles. These studies are essential for ensuring safe handling practices and minimizing ecological impacts associated with its use.

In conclusion, 1-chloro-4-Ethoxy-S,S-Difluoro-Z-Methylbenzene (CAS No. 1881321-S5-S) stands out as a versatile compound with significant implications across multiple disciplines within chemistry and related fields. Its unique structure enables diverse applications ranging from material science to pharmacology, while ongoing research continues to uncover new avenues for its utilization.